Cas no 5375-97-3 (2-chloro-4-methylbenzene-1-thiol)

• Product Name: 2-chloro-4-methylbenzene-1-thiol
• CAS No: 5375-97-3
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD20233415
• CID: 356425
• PubChem ID: 20237364
• Update Time: 2025-09-21

2-chloro-4-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-chloro-4-methyl-
• 2-CHLORO-4-METHYLBENZENETHIOL
• 2-chloro-4-methylbenzene-1-thiol
• 5375-97-3
• MFCD20233415
• 2-chloro-4-methyl-benzenethiol
• SCHEMBL2090988
• NOLVGFCNAIAJNR-UHFFFAOYSA-N
• CS-0280339
• EN300-1457937
• DTXSID00603959

• MDL： MFCD20233415
• Inchi： 1S/C7H7ClS/c1-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： NOLVGFCNAIAJNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1)S

Computed Properties

• Exact Mass: 157.99581
• Monoisotopic Mass: 157.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-chloro-4-methylbenzene-1-thiol

Comprehensive Overview of Benzenethiol, 2-chloro-4-methyl- (CAS No. 5375-97-3)

Benzenethiol, 2-chloro-4-methyl- (CAS No. 5375-97-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also referred to as 2-chloro-4-methylbenzenethiol, belongs to the class of thiophenols, which are known for their unique chemical properties and versatile applications. The growing interest in sulfur-containing compounds like 2-chloro-4-methylbenzenethiol is driven by their role in synthesizing high-value intermediates for agrochemicals, pharmaceuticals, and specialty chemicals.

The molecular structure of Benzenethiol, 2-chloro-4-methyl- features a benzene ring substituted with a chloro group at the 2-position and a methyl group at the 4-position, along with a thiol group (-SH). This configuration imparts distinct reactivity, making it a valuable building block in organic synthesis. Researchers and industry professionals frequently search for 5375-97-3 applications, 2-chloro-4-methylbenzenethiol synthesis, and thiophenol derivatives due to their relevance in developing novel materials and bioactive molecules.

One of the key applications of Benzenethiol, 2-chloro-4-methyl- is in the pharmaceutical sector, where it serves as a precursor for the synthesis of drug intermediates. The compound's ability to undergo selective reactions, such as nucleophilic substitutions and oxidation, makes it indispensable in creating sulfur-based pharmacophores. Additionally, its use in agrochemical formulations has been explored, particularly in the development of pesticides and herbicides, where sulfur-containing compounds often exhibit enhanced efficacy.

In the realm of material science, 2-chloro-4-methylbenzenethiol is investigated for its potential in modifying polymer surfaces and creating functionalized materials. The thiol group allows for strong interactions with metals, enabling applications in nanotechnology and catalysis. Recent studies highlight its role in forming self-assembled monolayers (SAMs), which are critical for designing sensors and electronic devices. This aligns with the increasing demand for advanced materials in renewable energy and electronics sectors.

From a market perspective, the demand for Benzenethiol, 2-chloro-4-methyl- is influenced by trends in green chemistry and sustainable synthesis. Companies are investing in eco-friendly production methods to meet regulatory standards and consumer preferences. Searches for 5375-97-3 suppliers and 2-chloro-4-methylbenzenethiol price trends reflect the compound's commercial significance. Furthermore, its stability and compatibility with various solvents make it a preferred choice for laboratory and industrial use.

Safety and handling of Benzenethiol, 2-chloro-4-methyl- are critical considerations for researchers and manufacturers. While not classified as a hazardous substance under standard regulations, proper storage and handling protocols are recommended to ensure workplace safety. The compound's physical and chemical properties, such as melting point, boiling point, and solubility, are well-documented, aiding in its safe utilization across applications.

In conclusion, Benzenethiol, 2-chloro-4-methyl- (CAS No. 5375-97-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research and industrial interest. As the demand for specialty chemicals grows, 2-chloro-4-methylbenzenethiol is poised to play a pivotal role in advancing innovation across multiple sectors.